3-Chloro-5-(thiazol-5-yl)aniline

• IUPAC Name: 3-chloro-5-(1,3-thiazol-5-yl)aniline
• InChI: InChI=1S/C9H7ClN2S/c10-7-1-6(2-8(11)3-7)9-4-12-5-13-9/h1-5H,11H2
• InChI Key: DRJWBCOWDLCORD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1N)Cl)C2=CN=CS2
• Molecular Formula: C9H7ClN2S
• Molecular Weight: 210.68 g/mol

Description

3-Chloro-5-(thiazol-5-yl)aniline is a chemical compound with the molecular formula C9H7ClN2S. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of thiazole derivatives, such as 3-Chloro-5-(thiazol-5-yl)aniline, involves interacting aminonitrile with salts and esters of dithioacids carbon oxysulfide, carbon disulfide, and isothiocyanates.

Molecular Structure Analysis

The molecular structure of 3-Chloro-5-(thiazol-5-yl)aniline consists of a five-membered thiazole ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazole derivatives, including 3-Chloro-5-(thiazol-5-yl)aniline, have been found to exhibit diverse biological activities. They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules.

Mechanism of Action

While the specific mechanism of action for 3-Chloro-5-(thiazol-5-yl)aniline is not explicitly stated in the sources, thiazole derivatives are known to behave unpredictably when entering physiological systems. They may activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems.

Future Directions

Thiazole derivatives, including 3-Chloro-5-(thiazol-5-yl)aniline, have shown promise in various fields of medicine due to their diverse biological activities. Future research could focus on further exploring the potential applications of these compounds in treating various diseases and conditions.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5-(3-chloro-5-nitrophenyl)thiazole (0.120 g, 0.499 mmol) inethanol (5 mL) was added tin dichloride (0.9555 g, 4.986 mmol). The mixture was stirred at 90° C. for 1.5 h. After cooling to rt, sat. NaHCO3 (aq) was added dropwise to adjust the pH to 9-10. The resulting suspension was filtered through a Celite pad. The filtrate was concentrated to dryness in vacuo to afford the title compound, which was used directly in the next step without purification. 1H-NMR (CD3OD, 400 MHz): δ=6.67 (t, J=2.0 Hz, 1H), 6.85 (t, J=1.6 Hz, 1H), 6.88 (t, J=1.6 Hz, 1H), 8.10 (s, 1H), 8.94 (s, 1H). MS (ES+): m/z 211.10 (MH+, 35Cl), 213.12 (MH+, 37Cl). HPLC: tR=2.92 min (ZQ2000, polar—5 min).